Cas no 199287-76-8 ()
structure
Product Name:
CAS No:199287-76-8
MF:C9H6BrFO
MW:229.045745372772
CID:6648132
PubChem ID:21848321
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C9H6BrFO/c1-5-4-6-8(11)3-2-7(10)9(6)12-5/h2-4H,1H3
- InChI Key： CLMKGBLUIWMHBR-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2C=C(C)OC=21)F
Computed Properties
- Exact Mass: 227.95861g/mol
- Monoisotopic Mass: 227.95861g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 13.1Ų
Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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